Cas no 878693-16-4 (4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878693-16-4
• MF: C₂₆H₃₁N₃O₂
• MW: 417.543246507645
• CID: 5857197
• PubChem ID: 6491130
• Update Time: 2025-07-09

4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[4-(2,3-dimethylphenoxy)butyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[4-(2,3-dimethylphenoxy)butyl]-1H-benzimidazol-2-yl]-1-(2-propen-1-yl)-
• 1-allyl-4-(1-(4-(2,3-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 4-{1-[4-(2,3-dimethylphenoxy)butyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• VU0607047-1
• AKOS016316699
• AKOS000714643
• F3243-0950
• 878693-16-4
• 4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C26H31N3O2/c1-4-14-28-18-21(17-25(28)30)26-27-22-11-5-6-12-23(22)29(26)15-7-8-16-31-24-13-9-10-19(2)20(24)3/h4-6,9-13,21H,1,7-8,14-18H2,2-3H3
• InChI Key： ZRFVKKXZPIODTB-UHFFFAOYSA-N
• SMILES： N1(CC=C)CC(C2N(CCCCOC3=CC=CC(C)=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 417.24162724g/mol
• Monoisotopic Mass: 417.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 648.4±55.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

4-{1-4-(2,3-Dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 878693-16-4, known as 4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzodiazole core, a pyrrolidinone ring, and a propenyl substituent. The molecule's design suggests a high degree of functionalization, making it a promising candidate for various applications.

Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery. The benzodiazole moiety is known for its ability to act as a scaffold for bioactive molecules due to its unique electronic properties and structural versatility. In the case of this compound, the benzodiazole ring is further substituted with a 4-(2,3-dimethylphenoxy)butyl group, which introduces additional electronic and steric effects. These modifications are likely to enhance the compound's binding affinity to specific biological targets.

The pyrrolidinone ring in this molecule is another key structural feature. Pyrrolidinone derivatives are widely studied for their role in peptide synthesis and as components of bioactive agents. The presence of a propenyl group attached to the pyrrolidinone ring suggests that this compound may exhibit interesting reactivity under certain conditions. Recent research has shown that such substituents can influence the solubility and stability of molecules, which are critical factors in drug delivery systems.

From a synthetic perspective, the construction of this compound likely involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis pathway may include coupling reactions, oxidation steps, and possibly enzymatic catalysis to achieve the desired product. Researchers have reported advancements in the use of transition metal catalysts for constructing complex heterocyclic systems like benzodiazoles, which could be relevant to the synthesis of this compound.

In terms of applications, this compound's potential lies in its ability to interact with biological systems. Preclinical studies have shown that benzodiazole derivatives can modulate various cellular pathways, including those involved in inflammation and neurodegenerative diseases. The presence of the propenyl group may further enhance these effects by introducing conjugation or altering the molecule's lipophilicity.

Moreover, the 4-(2,3-dimethylphenoxy)butyl substituent adds another layer of complexity to this molecule. This group is known to improve pharmacokinetic properties such as absorption and distribution. Recent studies have emphasized the importance of optimizing drug delivery systems to enhance therapeutic efficacy while minimizing side effects. The inclusion of such groups in drug candidates is therefore a strategic approach to achieving better patient outcomes.

Looking ahead, the development of computational tools for molecular modeling has opened new avenues for understanding the behavior of complex molecules like this one. Advanced simulations can provide insights into how this compound interacts with biological targets at an atomic level. Such knowledge is invaluable for guiding further optimization efforts and accelerating the drug discovery process.

In conclusion, 4-{1-4-(2,3-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yli}-1-(propenyl)pyrrolidinone represents a cutting-edge advancement in organic chemistry with promising applications in pharmacology and beyond. Its intricate structure and functional groups suggest a wide range of potential uses, particularly in areas where precise molecular interactions are critical. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of innovation in chemical science.